![molecular formula C19H19N3O B2432204 7-(Pyridin-3-yl(pyrrolidin-1-yl)methyl)quinolin-8-ol CAS No. 315697-76-8](/img/structure/B2432204.png)
7-(Pyridin-3-yl(pyrrolidin-1-yl)methyl)quinolin-8-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-(Pyridin-3-yl(pyrrolidin-1-yl)methyl)quinolin-8-ol” is a complex organic molecule that contains a pyridine ring, a pyrrolidine ring, and a quinoline ring . These structures are common in many biologically active compounds and pharmaceuticals .
Molecular Structure Analysis
The molecular formula of this compound is C19H19N3O, and its molecular weight is 305.37 . It contains a pyridine ring (a six-membered ring with one nitrogen atom), a pyrrolidine ring (a five-membered ring with one nitrogen atom), and a quinoline ring (a fused ring system containing a benzene ring and a pyridine ring) .Scientific Research Applications
- The pyrrolidine ring is a versatile scaffold widely used by medicinal chemists to design compounds for treating human diseases . Its sp3-hybridization allows efficient exploration of pharmacophore space.
- In photophysical studies, 3-(pyridin-2-yl)quinolin-8-ol derivatives exhibit intriguing behavior. Bands associated with photo-generated excitons and charged states have been observed .
- Novel 2-(pyridin-2-yl)pyrimidine derivatives synthesized from related compounds have shown potential anti-fibrosis activity .
- Some pyrrolidine derivatives exhibit anticonvulsant activity. For instance, compound 62b demonstrated promising results in the MES test and psychomotor seizure (6 Hz) test .
Medicinal Chemistry and Drug Discovery
Photophysics and Exciton Behavior
Anti-Fibrosis Activity
Anticonvulsant Properties
Mechanism of Action
properties
IUPAC Name |
7-[pyridin-3-yl(pyrrolidin-1-yl)methyl]quinolin-8-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c23-19-16(8-7-14-5-4-10-21-17(14)19)18(22-11-1-2-12-22)15-6-3-9-20-13-15/h3-10,13,18,23H,1-2,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLNKPGCDXJMUOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(C2=CN=CC=C2)C3=C(C4=C(C=CC=N4)C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Pyridin-3-yl(pyrrolidin-1-yl)methyl)quinolin-8-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.